Cas no 1697386-94-9 (2-{(benzyloxy)carbonylamino}-2-2-(trifluoromethoxy)phenylacetic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-2-2-(trifluoromethoxy)phenylacetic acid
• CAS No: 1697386-94-9
• MF: C₁₇H₁₄F₃NO₅
• MW: 369.291975498199
• CID: 6147777
• PubChem ID: 121604616
• Update Time: 2025-07-21

2-{(benzyloxy)carbonylamino}-2-2-(trifluoromethoxy)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(benzyloxy)carbonylamino}-2-2-(trifluoromethoxy)phenylacetic acid
• 2-{[(benzyloxy)carbonyl]amino}-2-[2-(trifluoromethoxy)phenyl]acetic acid
• EN300-1229253
• AKOS026739952
• 1697386-94-9

• Inchi： 1S/C17H14F3NO5/c18-17(19,20)26-13-9-5-4-8-12(13)14(15(22)23)21-16(24)25-10-11-6-2-1-3-7-11/h1-9,14H,10H2,(H,21,24)(H,22,23)
• InChI Key： ANTCRAWINCUCCN-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC=CC=1C(C(=O)O)NC(=O)OCC1C=CC=CC=1)(F)F

Computed Properties

• Exact Mass: 369.08240703g/mol
• Monoisotopic Mass: 369.08240703g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 84.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on 2-{(benzyloxy)carbonylamino}-2-2-(trifluoromethoxy)phenylacetic acid

Introduction to 2-{(benzyloxy)carbonylamino}-2-2-(trifluoromethoxy)phenylacetic acid (CAS No. 1697386-94-9)

2-{(benzyloxy)carbonylamino}-2-2-(trifluoromethoxy)phenylacetic acid, identified by its CAS number 1697386-94-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural and functional properties. This compound belongs to a class of molecules that exhibit potential applications in drug discovery, particularly as intermediates in the synthesis of bioactive molecules. The presence of both a benzyloxy carbonyl group and a trifluoromethoxy substituent on a phenylacetic acid backbone imparts distinct chemical reactivity and biological activity, making it a subject of interest for researchers exploring novel therapeutic agents.

The benzyloxy carbonyl moiety, commonly known as a protecting group in peptide synthesis, contributes to the stability and controlled reactivity of the molecule. This feature is particularly valuable in multi-step synthetic pathways where selective protection and deprotection are critical. On the other hand, the trifluoromethoxy group introduces electron-withdrawing effects and enhances lipophilicity, which can influence the compound's solubility, metabolic stability, and interaction with biological targets. Such structural elements are often deliberately incorporated into drug candidates to optimize pharmacokinetic and pharmacodynamic properties.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various biological pathways relevant to human health. The phenylacetic acid scaffold is well-documented for its role in modulating physiological processes, including neurotransmitter signaling and inflammation. By modifying this core structure with functional groups like benzyloxy carbonyl and trifluoromethoxy, researchers aim to fine-tune the molecule's interactions with specific enzymes or receptors. This approach has led to the discovery of several promising candidates that are being evaluated in preclinical studies for their potential therapeutic efficacy.

One of the most compelling aspects of 2-{(benzyloxy)carbonylamino}-2-2-(trifluoromethoxy)phenylacetic acid is its versatility as a synthetic intermediate. The compound can serve as a building block for more complex molecules through various chemical transformations, such as nucleophilic substitution, reduction, or coupling reactions. These reactions are often facilitated by the presence of reactive sites like the amide bond adjacent to the benzyloxy carbonyl group, which can be selectively manipulated under controlled conditions. Such synthetic flexibility makes it an invaluable asset in medicinal chemistry laboratories.

Recent advancements in computational chemistry have further enhanced the understanding of how structural modifications influence biological activity. Molecular modeling studies have shown that the combination of benzyloxy carbonyl and trifluoromethoxy groups can optimize binding affinity to target proteins by improving hydrophobic interactions and reducing steric hindrance. These insights have guided experimental efforts toward designing derivatives with improved potency and selectivity. For instance, virtual screening algorithms have been employed to identify analogs of 2-{(benzyloxy)carbonylamino}-2-2-(trifluoromethoxy)phenylacetic acid that exhibit enhanced binding to enzymes involved in metabolic disorders or cancer pathways.

The pharmaceutical industry has also recognized the potential of this compound as a starting material for developing novel therapeutics. Several companies have invested in optimizing synthetic routes to produce high-purity batches of CAS No. 1697386-94-9 for use in drug development programs. These efforts focus on improving yield, reducing impurities, and ensuring scalability for industrial production. The ability to synthesize this compound efficiently is crucial for advancing preclinical studies and ultimately bringing new drugs to market.

Beyond its applications in drug discovery, 2-{(benzyloxy)carbonylamino}-2-2-(trifluoromethoxy)phenylacetic acid has found utility in research tools such as biochemical probes and assay standards. Its well-defined structure allows researchers to investigate enzyme mechanisms or screen for inhibitors with high confidence. Additionally, its stability under various storage conditions makes it suitable for long-term research projects where consistent quality is essential.

The integration of cutting-edge technologies has further propelled research involving this compound. High-resolution mass spectrometry (HRMS) has enabled precise characterization of its molecular structure, while nuclear magnetic resonance (NMR) spectroscopy provides detailed insights into its conformational dynamics. These analytical techniques are complemented by X-ray crystallography, which offers atomic-level resolution of its interactions with biological targets. Such comprehensive structural analysis is critical for understanding how modifications like the benzyloxy carbonyl or trifluoromethoxy group influence overall activity.

In conclusion, CAS No. 1697386-94-9, corresponding to 2-{(benzyloxy)carbonylamino}-2-2-(trifluoromethoxy)phenylacetic acid, represents a significant advancement in pharmaceutical chemistry due to its unique structural features and broad applicability. Its role as a synthetic intermediate, coupled with its potential as a lead compound for drug development, underscores its importance in modern medicinal chemistry research. As scientific understanding continues to evolve, this compound will likely remain at the forefront of efforts aimed at discovering new therapeutic agents that address unmet medical needs.